Cas no 15145-36-5 (Urea,N-(2-chloroethyl)-N'-(3-methylphenyl)-)

Urea,N-(2-chloroethyl)-N'-(3-methylphenyl)- structure
15145-36-5 structure
Product Name:Urea,N-(2-chloroethyl)-N'-(3-methylphenyl)-
CAS No:15145-36-5
MF:C10H13ClN2O
MW:212.676021337509
CID:210850
PubChem ID:97216
Update Time:2025-04-19

Urea,N-(2-chloroethyl)-N'-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-(3-methylphenyl)-
    • 1-(2-chloroethyl)-3-(3-methylphenyl)urea
    • 1-(2-Chloroethyl)-3-(m-tolyl)urea
    • 1-(2-chloroethyl)-3-m-tolylurea
    • 1-(2-chloro-ethyl)-3-m-tolyl-urea
    • 1-(2-chloro-ethyl)-3-t-tolyl-urea
    • AC1L3Y1O
    • AC1Q5M85
    • BRN 2836333
    • NSC106517
    • SureCN3781565
    • Urea, 1-(2-chloroethyl)-3-(m-tolyl)-
    • NSC 106517
    • SCHEMBL3781565
    • N-(2-CHLOROETHYL)-N'-(3-METHYLPHENYL)UREA
    • YFJQMNIZVXYKSD-UHFFFAOYSA-N
    • NSC-106517
    • AKOS008937218
    • 15145-36-5
    • CHEMBL162350
    • DTXSID50164787
    • Inchi: 1S/C10H13ClN2O/c1-8-3-2-4-9(7-8)13-10(14)12-6-5-11/h2-4,7H,5-6H2,1H3,(H2,12,13,14)
    • InChI Key: YFJQMNIZVXYKSD-UHFFFAOYSA-N
    • SMILES: ClCCNC(NC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 212.07179
  • Monoisotopic Mass: 212.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
  • LogP: 2.81920

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